molecular formula C18H12ClN3O3S2 B2770509 4-chloro-N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)benzenesulfonohydrazide CAS No. 478079-56-0

4-chloro-N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)benzenesulfonohydrazide

Cat. No. B2770509
CAS RN: 478079-56-0
M. Wt: 417.88
InChI Key: NKDKJZGKWTVQTJ-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with a thieno[2,3-b]quinoline core attached to a benzenesulfonyl group via a carbonyl linkage . The compound also contains a hydrazide group .

Scientific Research Applications

Synthesis of Quinoline Ring Systems

The compound contains a quinoline ring system, which is a key structure in many biologically active compounds . The synthesis of quinoline ring systems and reactions adopted to construct fused or binary quinoline-cord heterocyclic systems have been highlighted in recent research .

Biological Evaluation

The compound’s structure suggests potential biological activity. For instance, compounds with similar structures have been tested for in vitro growth inhibition of the malaria parasite Plasmodium falciparum .

3. Development of New Heterocyclic Aromatic Structures The compound could be used as a building block in the synthesis of new heterocyclic aromatic structures. For example, a new heterocyclic aromatic structure, thieno [3,2- c ]quinolin-4 (5 H)-one (TQO), was designed and synthesized as an electron-accepting building block for donor–acceptor-type copolymers .

Pharmaceutical Applications

Quinoline and its analogues have been synthesized for their potential biological and pharmaceutical activities . Given the compound’s quinoline structure, it could have similar applications.

Industrial Applications

Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . The compound, with its quinoline structure, could potentially be used in similar industrial applications.

Organic Chemistry Research

The compound could be used in research focused on the development of the synthesis of heterocyclic organic compounds of different classes having pharmacological activity .

properties

IUPAC Name

N'-(4-chlorophenyl)sulfonylthieno[2,3-b]quinoline-2-carbohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H12ClN3O3S2/c19-13-5-7-14(8-6-13)27(24,25)22-21-17(23)16-10-12-9-11-3-1-2-4-15(11)20-18(12)26-16/h1-10,22H,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKDKJZGKWTVQTJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=C3C=C(SC3=N2)C(=O)NNS(=O)(=O)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H12ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)benzenesulfonohydrazide

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